Cas no 2514705-63-4 (Tetrabutylammonium 3-iodo phenyltrifluoroborate)

• Product Name: Tetrabutylammonium 3-iodo phenyltrifluoroborate
• CAS No: 2514705-63-4
• MDL: MFCD28347750
• CID: 5527302
• Update Time: 2026-03-11

Tetrabutylammonium 3-iodo phenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

• Tetrabutylammonium 3-iodo phenyltrifluoroborate

• MDL： MFCD28347750
• Inchi： 1S/C16H36N.C6H4BF3I/c1-5-9-13-17(14-10-6-2,15-11-7-3)16-12-8-4;8-7(9,10)5-2-1-3-6(11)4-5/h5-16H2,1-4H3;1-4H/q+1;-1
• InChI Key： XHSBUCCWJNIMOF-UHFFFAOYSA-N
• SMILES： [N+](CCCC)(CCCC)(CCCC)CCCC.[B+3]([C-]1=CC=CC(I)=C1)([F-])([F-])[F-]

Additional information on Tetrabutylammonium 3-iodo phenyltrifluoroborate

Comprehensive Overview of Tetrabutylammonium 3-iodo phenyltrifluoroborate (CAS No. 2514705-63-4)

Tetrabutylammonium 3-iodo phenyltrifluoroborate (CAS No. 2514705-63-4) is a highly specialized organoboron compound that has garnered significant attention in recent years due to its unique chemical properties and versatile applications in organic synthesis, pharmaceuticals, and materials science. This compound belongs to the class of aryltrifluoroborates, which are known for their stability and reactivity, making them invaluable in cross-coupling reactions such as the Suzuki-Miyaura reaction. The presence of the 3-iodo phenyl moiety further enhances its utility as a building block for constructing complex molecular architectures.

One of the key reasons for the growing interest in Tetrabutylammonium 3-iodo phenyltrifluoroborate is its role in click chemistry and bioorthogonal chemistry. Researchers are increasingly exploring its potential in labeling biomolecules, drug discovery, and even in the development of advanced materials like organic electronics and polymers. The compound's stability in aqueous environments and compatibility with various reaction conditions make it a preferred choice for scientists working on green chemistry initiatives, a topic that has gained traction due to the global push for sustainable practices.

From a structural perspective, the tetrabutylammonium cation in this compound provides excellent solubility in organic solvents, while the trifluoroborate anion ensures stability and controlled reactivity. This balance is crucial for applications in catalysis and ligand design, where precise control over reaction pathways is essential. The iodo substituent on the phenyl ring offers a handle for further functionalization, enabling the synthesis of diverse derivatives tailored to specific needs.

In the context of current trends, Tetrabutylammonium 3-iodo phenyltrifluoroborate aligns with the rising demand for high-performance materials and precision medicine. For instance, its use in proteolysis-targeting chimeras (PROTACs) and other targeted therapies highlights its relevance in modern drug development. Additionally, the compound's compatibility with flow chemistry systems makes it a candidate for industrial-scale applications, addressing the need for scalable and efficient synthetic methods.

Another area where this compound shines is in photoredox catalysis, a field that has seen exponential growth due to its ability to harness light energy for chemical transformations. The 3-iodo phenyltrifluoroborate moiety can act as a radical precursor, facilitating innovative reactions under mild conditions. This aligns with the broader shift toward energy-efficient synthesis and renewable resource utilization, topics that resonate strongly with both academic and industrial researchers.

For those searching for "Tetrabutylammonium 3-iodo phenyltrifluoroborate uses" or "CAS 2514705-63-4 applications", it's worth noting that this compound is also explored in agrochemical research and material coatings. Its ability to form stable intermediates and participate in diverse reaction mechanisms makes it a valuable tool for developing next-generation solutions in these fields. Furthermore, the compound's low toxicity profile and ease of handling contribute to its appeal in laboratory settings.

In summary, Tetrabutylammonium 3-iodo phenyltrifluoroborate (CAS No. 2514705-63-4) represents a cutting-edge reagent with broad applicability across multiple disciplines. Its unique combination of stability, reactivity, and versatility positions it as a key player in advancing synthetic chemistry, drug discovery, and material science. As research continues to uncover new possibilities, this compound is poised to remain at the forefront of innovation in the chemical sciences.